![molecular formula C48H32O32 B1628353 2-[[1,14,15,18,19,20,34,35,39,39-Decahydroxy-2,5,10,23,31-pentaoxo-28-(3,4,5-trihydroxybenzoyl)oxy-6,9,24,27,30,40-hexaoxaoctacyclo[34.3.1.04,38.07,26.08,29.011,16.017,22.032,37]tetraconta-3,11,13,15,17,19,21,32,34,36-decaen-13-yl]oxy]-3,4,5-trihydroxybenzoic acid CAS No. 66421-47-4](/img/structure/B1628353.png)
2-[[1,14,15,18,19,20,34,35,39,39-Decahydroxy-2,5,10,23,31-pentaoxo-28-(3,4,5-trihydroxybenzoyl)oxy-6,9,24,27,30,40-hexaoxaoctacyclo[34.3.1.04,38.07,26.08,29.011,16.017,22.032,37]tetraconta-3,11,13,15,17,19,21,32,34,36-decaen-13-yl]oxy]-3,4,5-trihydroxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[[1,14,15,18,19,20,34,35,39,39-decahydroxy-2,5,10,23,31-pentaoxo-28-(3,4,5-trihydroxybenzoyl)oxy-6,9,24,27,30,40-hexaoxaoctacyclo[34.3.1.04,38.07,26.08,29.011,16.017,22.032,37]tetraconta-3,11,13,15,17,19,21,32,34,36-decaen-13-yl]oxy]-3,4,5-trihydroxybenzoic acid is a natural product found in Lotus japonicus with data available.
Scientific Research Applications
Structural Characteristics and Chemical Behavior
Structural Analysis of Gallic Acid Gallic acid, an analog of the complex compound , is largely planar, with minimal deviations in its atomic positions, indicating a stable structure. It forms hydrogen-bonded cyclic dimers and participates in intra- and intermolecular hydrogen bonds, creating a robust three-dimensional network structure (Zhao, Khan & Fronczek, 2011).
Synthetic Applications The creation of new polycyclic systems like the 1,4-benzodiazepine and isoindolinone fragments, which are derivatives of benzoic acid compounds, demonstrates the potential for the synthesis of novel compounds with intricate structures (Ukhin et al., 2011).
Antioxidant and Biological Properties
Antioxidant and Radical Scavenging Activity Phenolic compounds like gallic acid exhibit significant antioxidant and radical scavenging activities, which are enhanced by the number and position of hydroxyl groups on the aromatic ring. This property is crucial in mitigating oxidative stress and potentially preventing diseases related to oxidative damage (Sroka & Cisowski, 2003).
Derivative Studies and Antioxidant Potency Derivatives of gallic acid, such as 3,4,5-trihydroxycyclohexyl methanol, exhibit varying levels of antioxidant activity, implying that structural modifications can influence the compound's biological properties. This suggests a potential pathway for designing compounds with enhanced therapeutic effects (Oladimeji et al., 2020).
Molecular Interactions and Stability
Molecular Conformation in Different Environments The conformational study of 2,4,6-trihydroxybenzoic acid indicates strong intramolecular hydrogen bonding, with the molecule's behavior and stability being influenced by its environment, whether in vacuo or in water. This study highlights the importance of understanding molecular interactions for potential applications in drug design and other fields (Mammino & Kabanda, 2010).
properties
CAS RN |
66421-47-4 |
---|---|
Molecular Formula |
C48H32O32 |
Molecular Weight |
1120.7 g/mol |
IUPAC Name |
2-[[1,14,15,18,19,20,34,35,39,39-decahydroxy-2,5,10,23,31-pentaoxo-28-(3,4,5-trihydroxybenzoyl)oxy-6,9,24,27,30,40-hexaoxaoctacyclo[34.3.1.04,38.07,26.08,29.011,16.017,22.032,37]tetraconta-3,11,13,15,17,19,21,32,34,36-decaen-13-yl]oxy]-3,4,5-trihydroxybenzoic acid |
InChI |
InChI=1S/C48H32O32/c49-15-1-9(2-16(50)27(15)55)41(65)79-46-39-38-36(76-45(69)13-7-22(54)48(72)47(70,71)26(13)25-11(43(67)78-39)4-19(53)30(58)37(25)80-48)21(75-46)8-73-42(66)10-3-17(51)28(56)32(60)23(10)24-12(44(68)77-38)6-20(31(59)33(24)61)74-35-14(40(63)64)5-18(52)29(57)34(35)62/h1-7,21,26,36,38-39,46,49-53,55-62,70-72H,8H2,(H,63,64) |
InChI Key |
MWPRJJBXNINUTQ-UHFFFAOYSA-N |
SMILES |
C1C2C3C(C(C(O2)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C6=C5C7C(=CC(=O)C(C7(O)O)(O6)O)C(=O)O3)O)O)OC(=O)C8=CC(=C(C(=C8C9=C(C(=C(C=C9C(=O)O1)O)O)O)O)O)OC1=C(C(=C(C=C1C(=O)O)O)O)O |
Canonical SMILES |
C1C2C3C(C(C(O2)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C6=C5C7C(=CC(=O)C(C7(O)O)(O6)O)C(=O)O3)O)O)OC(=O)C8=CC(=C(C(=C8C9=C(C(=C(C=C9C(=O)O1)O)O)O)O)O)OC1=C(C(=C(C=C1C(=O)O)O)O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.